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Compound of Interest

Compound Name:
6-Hydroxymethyl-4-methoxy-2H-

pyran-2-one

Cat. No.: B1245590

Get Quote

Common Name: Opuntiol (or Opuntiol Methyl Ether) CAS: 100348-39-6 (Generic reference)

Content Type: Technical Comparison & Application Guide

Executive Summary & Application Scope
6-Hydroxymethyl-4-methoxy-2H-pyran-2-one is a bioactive

-pyrone derivative, predominantly isolated from Opuntia species (e.g., Opuntia dillenii, Opuntia
ficus-indica) and select fungal cultures. It serves as a critical scaffold in the development of
anti-inflammatory and antiproliferative agents.

The Challenge: Distinguishing this molecule from its structural isomers (e.g., Kojic acid

derivatives) and its biosynthetic precursors (e.g., 4-hydroxy-6-methyl-2-pyrone) is a frequent

bottleneck in natural product isolation. The 2-pyrone ring protons (H-3 and H-5) exhibit subtle

splitting patterns (W-coupling) that are often overlooked in low-resolution scans, leading to

misassignment.

This guide provides a definitive 1H NMR structural assignment, contrasting the target molecule

against its closest spectral "mimics" to ensure rigorous identification in drug development
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workflows.

Structural Analysis & Electronic Environment
The 2-pyrone ring system is electron-deficient, but the substituents at C4 and C6 significantly

alter the local magnetic environment.

C4-Methoxy Group: Acts as a strong Electron Donating Group (EDG) via resonance. This

increases electron density at the ortho-positions (C3 and C5), causing a distinct upfield shift

of the H-3 and H-5 protons compared to unsubstituted pyrones.

C6-Hydroxymethyl Group: The primary alcohol is electron-withdrawing by induction, slightly

deshielding H-5 compared to a simple methyl group.

W-Coupling (Long Range): A characteristic feature of 2-pyrones is the long-range coupling (

Hz) between H-3 and H-5. This doublet/doublet-of-doublets pattern is the "fingerprint" of the
2,4,6-substituted system.

Visualization: Structural Assignment Workflow
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Figure 1: Decision tree for distinguishing the target pyrone from common biosynthetic analogs.

Comparative NMR Data Analysis
The following data compares the target molecule directly against its methyl-analog (a common

precursor) and Kojic Acid (a common isomer often confused due to similar mass).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1245590/docs?utm_src=pdf-body-img#structural-elucidation-guide-6-hydroxymethyl-4-methoxy-2h-pyran-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent System:

(Recommended for optimal solubility and resolution of the hydroxymethyl group).

Proton Position
Target Molecule

(Opuntiol)
Methyl Analog (4-
Methoxy-6-methyl)

Isomer (Kojic Acid)

Structure Ref. 6-CH2OH, 4-OMe 6-CH3, 4-OMe
2-CH2OH, 5-OH (4-

pyrone)

H-3
5.32 ppm (d, J=2.1

Hz)

5.42 ppm (d, J=2.0

Hz)
6.34 ppm (s)

H-5
6.02 ppm (td, J=1.0,

2.1 Hz)

5.80 ppm (d, J=2.0

Hz)
N/A (H-6 is 8.01 ppm)

-OCH3 3.71 ppm (s) 3.82 ppm (s) N/A (OH group)

-CH2- 4.19 ppm (s) 2.26 ppm (s, as -CH3) 4.29 ppm (s)

Key Distinction

H-5 is deshielded by

adjacent CH2OH

compared to CH3.

Methyl group appears

upfield (~2.2 ppm).

H-6 is very downfield

(>8.0 ppm) due to 4-

pyrone ring current.

Note: Data for Opuntiol sourced from isolation studies in Opuntia dillenii [1, 2].[1] Kojic acid

data referenced from standard spectral databases [3].

Detailed Experimental Protocol
To reproduce the literature values and ensure spectral fidelity, follow this standardized protocol.

A. Sample Preparation[1][2]
Mass Requirement: 2–5 mg of purified compound.

Solvent Choice:

Primary:

(Chloroform-d).

Additive: If solubility is poor or peaks are broad, add 2-3 drops of
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(Methanol-d4). This breaks intermolecular H-bonding at the C6-hydroxymethyl group,
sharpening the signal.

Warning: Avoid DMSO-d6 unless necessary, as it shifts the -OH signal downfield (to ~5.5-

6.0 ppm) and may obscure the H-3/H-5 region due to solvent viscosity broadening.

B. Acquisition Parameters (400 MHz or higher)
Pulse Sequence: Standard 1D proton (zg30).

Relaxation Delay (D1): Set to

seconds. The quaternary carbons in pyrones relax slowly; ensure sufficient delay for
accurate integration of the OMe vs. Ring protons.

Scans (NS): 16–64 scans (depending on concentration).

Temperature: 298 K (25°C).

C. Validation Workflow (HMBC)
To confirm the position of the hydroxymethyl group (C6) vs. the methoxy group (C4), run a

Heteronuclear Multiple Bond Correlation (HMBC) experiment.

Diagnostic Correlation 1: The Methoxy protons (3.71 ppm) should show a strong correlation

to C4 (~166-170 ppm).

Diagnostic Correlation 2: The H-3 proton (5.32 ppm) should correlate to C2 (Carbonyl) (~166

ppm) and C4.

Diagnostic Correlation 3: The CH2 protons (4.19 ppm) should correlate to C5 (~100 ppm)

and C6 (~160-166 ppm), confirming the attachment at the 6-position.

Visualization: HMBC Connectivity
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Figure 2: Key HMBC correlations required to confirm the regiochemistry of the 4,6-substitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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